Cas no 95307-26-9 (Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI))

• Product Name: Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI)
• CAS No: 95307-26-9
• MF: C₃₄H₅₈OSi
• MW: 510.90923166275
• MDL: MFCD12546626
• CID: 799338
• PubChem ID: 45073654
• Update Time: 2025-07-16

Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI)
• tert-butyl-[[17-(5,6-dimethylhept-3-en-2-yl)-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-dimethylsilane
• TERT-BUTYL-[10,13-DIMETHYL-17-(1,4,5-TRIMETHYL-HEX-2-ENYL)-2,3,4,9,10,11,12,13,14,15,16,17-DODECAHYDRO-1H-CYCLOPENTA[A]...
• tert-Butyl-[10,13-dimethyl-17-(1,4,5-trimethyl-hex-2-enyl)-2,3,4,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yloxy]-dimethyl-silane
• MFCD12546626
• tert-butyl-[[(3S,10R,13R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-dimethylsilane
• (S)-tert-Butyl-[10R,13R-dimethyl-17-(1R,4R,5-trimethyl-hex-2-enyl)-2,3,4,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yloxy]-dimethyl-silane
• tert-Butyl({[(2R,5S,15R)-14-[(2R,3E,5R)-5,6-dimethylhept-3-en-2-yl]-2,15-dimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-7,9-dien-5-yl]oxy})dimethylsilane
• 95307-26-9
• AKOS017343013

• MDL： MFCD12546626
• Inchi： 1S/C34H58OSi/c1-23(2)24(3)12-13-25(4)29-16-17-30-28-15-14-26-22-27(35-36(10,11)32(5,6)7)18-20-33(26,8)31(28)19-21-34(29,30)9/h12-15,23-25,27,29-31H,16-22H2,1-11H3/b13-12+/t24-,25+,27-,29?,30?,31?,33-,34+/m0/s1
• InChI Key： PODSSBXKTWSWQL-XQGICNIPSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CC[C@@]2(C)C(=CC=C3C2CC[C@]2(C)C([C@@H](/C=C/[C@H](C)C(C)C)C)CCC23)C1

Computed Properties

• Exact Mass: 510.42600
• Monoisotopic Mass: 510.42569300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 537.4±49.0 °C at 760 mmHg
• Flash Point: 46.1±0.0 °C
• PSA: 9.23000
• LogP: 10.36030

Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI)

Comprehensive Analysis of Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI) (CAS No. 95307-26-9)

The compound Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI), identified by its CAS No. 95307-26-9, is a specialized organosilicon derivative with significant applications in pharmaceutical and material science research. Its unique molecular structure, featuring an ergosterol-derived backbone, makes it a subject of interest for researchers exploring steroid modifications, drug delivery systems, and bioactive molecule synthesis. This article delves into its properties, potential applications, and relevance to current scientific trends.

One of the most searched topics in recent years is the role of steroid derivatives in targeted therapy. The ergosta-5,7,22-trien-3-yl moiety in this compound suggests potential interactions with biological membranes or receptors, aligning with the growing demand for precision medicine. Researchers are particularly interested in how such silane-modified steroids could enhance drug solubility or stability, addressing common challenges in formulation development.

From a material science perspective, the dimethylsilane group introduces hydrophobic and steric effects, which are critical for designing self-assembling monolayers (SAMs) or surface coatings. These applications are frequently explored in nanotechnology and biocompatible material research, areas that dominate academic and industrial search queries. The compound’s CAS No. 95307-26-9 often appears in patents related to advanced material synthesis, reflecting its commercial potential.

Another trending topic is the use of organosilicon compounds in green chemistry. The (1,1-dimethylethyl) (tert-butyl) group in this molecule may offer insights into sustainable catalytic processes or low-toxicity alternatives for industrial applications. Environmental concerns have driven searches for eco-friendly chemical modifiers, positioning this compound as a candidate for further study.

Analytical techniques for characterizing Silane,(1,1-dimethylethyl)[[(3b,22E)-ergosta-5,7,22-trien-3-yl]oxy]dimethyl- (9CI) include NMR spectroscopy, mass spectrometry, and HPLC, which are frequently queried by chemists validating synthetic pathways. Its UV absorption properties, attributed to the conjugated triene system, also make it relevant for photochemical research, a field gaining traction due to innovations in light-activated therapies.

In summary, CAS No. 95307-26-9 represents a versatile scaffold bridging pharmaceutical innovation and material engineering. Its alignment with high-interest topics like drug delivery, nanomaterials, and sustainability ensures its continued relevance in scientific literature and industrial applications. Future studies may explore its biological activity or polymer compatibility, further expanding its utility.